Cas no 476673-59-3 ((2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile
• CAS No: 476673-59-3
• MF: C₁₉H₁₂ClN₃O₃S
• MW: 397.834881782532
• CID: 5804992
• PubChem ID: 7121371
• Update Time: 2025-10-28

(2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS024599091
• (Z)-2-(4-(4-chlorophenyl)thiazol-2-yl)-3-(4-methoxy-3-nitrophenyl)acrylonitrile
• (2Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile
• 476673-59-3
• F0760-0827
• (Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile
• (2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile

• Inchi： 1S/C19H12ClN3O3S/c1-26-18-7-2-12(9-17(18)23(24)25)8-14(10-21)19-22-16(11-27-19)13-3-5-15(20)6-4-13/h2-9,11H,1H3/b14-8-
• InChI Key： JFMGOWIVHMERQD-ZSOIEALJSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(/C(/C#N)=C\C2C=CC(=C(C=2)[N+](=O)[O-])OC)=N1

Computed Properties

• Exact Mass: 397.0287901g/mol
• Monoisotopic Mass: 397.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 120Ų

Additional information on (2Z)-2-4-(4-chlorophenyl)-1,3-thiazol-2-yl-3-(4-methoxy-3-nitrophenyl)prop-2-enenitrile

The Compound CAS No. 476673-59-3: (2Z)-2-(4-(4-Chlorophenyl)-1,3-Thiazol-2-yl)-3-(4-Methoxy-3-Nitrophenyl)Prop-2-Enenitrile

(2Z)-2-(4-(4-Chlorophenyl)-1,3-Thiazol-2-yl)-3-(4-Methoxy-3-Nitrophenyl)Prop-2-enenitrile is a complex organic compound with the CAS registry number 476673-59-3. This compound belongs to the class of thiazole derivatives, which are widely studied in medicinal chemistry due to their potential bioactivity and structural versatility. The molecule features a thiazole ring, a nitrile group, and substituted aromatic rings, making it a promising candidate for various applications in drug discovery and material science.

The structure of this compound is characterized by a thiazole ring system at the core, which is substituted with a 4-chlorophenyl group at position 4. The thiazole ring is further connected via a propenenitrile group to a 4-methoxy-3-nitrophenyl moiety. The Z configuration of the double bond in the propenenitrile group adds stereochemical complexity to the molecule, potentially influencing its pharmacokinetic properties and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, researchers have reported that such compounds exhibit potential anti-inflammatory, antifungal, and anticancer activities. The presence of electron-withdrawing groups like nitro and methoxy substituents on the aromatic rings can enhance the compound's ability to interact with biological targets, such as enzymes or receptors.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of transition metal catalysts, such as palladium complexes, has been shown to facilitate efficient cross-coupling reactions necessary for constructing the thiazole ring and connecting it to the aromatic substituents. These methods are not only scalable but also environmentally friendly, aligning with current green chemistry principles.

The compound's electronic properties make it an interesting candidate for applications in organic electronics. The conjugated system formed by the thiazole ring and the propenenitrile group can contribute to its electrical conductivity and stability under various conditions. Preliminary studies suggest that this compound could be used as a component in organic light-emitting diodes (OLEDs) or as a precursor for more advanced materials.

From a pharmacological perspective, the compound's structure suggests potential interactions with kinase enzymes or other protein targets. Computational modeling studies have revealed that the molecule may exhibit binding affinity towards certain oncogenic kinases, making it a lead candidate for further optimization in anticancer drug development.

In conclusion, CAS No. 476673-59-3 represents a versatile and bioactive compound with significant potential in both therapeutic and materials science applications. Its unique structure and functional groups make it an attractive target for further research and development across multiple disciplines.